
A Technical Guide to Thiazolyl Blue (MTT): From
Discovery to Application

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Thiazolyl Blue cation

CAS No.: 13146-93-5

Cat. No.: B1221607

Get Quote

Executive Summary: This guide provides an in-depth exploration of Thiazolyl Blue, commonly

known as MTT, a foundational reagent in cell biology. It traces the history of its discovery,

elucidates the biochemical principles underlying its use, and presents a detailed protocol for

the widely adopted MTT assay for measuring cell metabolic activity. Furthermore, it offers a

critical analysis of the assay's strengths and limitations, positioning it within the broader context

of modern cell viability assessment techniques. This document is intended for researchers and

professionals in the fields of biology, pharmacology, and drug development who seek a

comprehensive understanding of this pivotal laboratory tool.

Introduction: The Tetrazolium Salt Family
Thiazolyl Blue (MTT), or 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, is a

member of a class of water-soluble compounds known as tetrazolium salts.[1][2] These

compounds are characterized by a positively charged quaternary tetrazole ring core.[2] A key

feature of many tetrazolium salts is their ability to be reduced by cellular enzymes, particularly

NAD(P)H-dependent oxidoreductases, to form intensely colored, water-insoluble compounds

called formazans.[3] This property made them valuable as indicators of dehydrogenase activity

and other redox enzyme systems long before their widespread use in cell culture.[1] MTT, a
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pale yellow compound in its oxidized state, is transformed into a dark blue or purple formazan

upon reduction, a dramatic color change that forms the basis of its utility.[4]

The Genesis of the MTT Assay: A Landmark in Cell
Biology
Prior to 1983, the assessment of cell proliferation and cytotoxicity largely relied on methods that

were either cumbersome, involved hazardous materials, or were not well-suited for high-

throughput applications. Techniques like trypan blue exclusion, while simple, lacked sensitivity,

and assays using radiolabeled thymidine, though accurate, involved the handling and disposal

of radioactive substances.[5]

The landscape changed dramatically with the work of Tim Mosmann, who in 1983 published a

seminal paper in the Journal of Immunological Methods.[6][7][8][9][10] This paper, titled "Rapid

colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity

assays," detailed a novel method using MTT.[6][9] Mosmann demonstrated that the yellow MTT

could be taken up by living, but not dead, cells and reduced by mitochondrial dehydrogenases

to form a dark blue formazan product.[1] The amount of this insoluble formazan, which could be

solubilized and measured with a spectrophotometer, was directly proportional to the number of

viable, metabolically active cells.[1][11] This innovation provided a quantitative, scalable, and

non-radioactive method to assess cell viability, fundamentally altering the fields of toxicology,

pharmacology, and cancer research.[12]

Mechanism of Action: The Cellular Reduction of
MTT
The utility of the MTT assay is entirely dependent on a fundamental biochemical process within

viable cells. The positively charged MTT salt readily passes through the plasma and

mitochondrial membranes of living cells.[2][3]

Once inside the cell, MTT is reduced by mitochondrial dehydrogenases, such as succinate

dehydrogenase, and other NAD(P)H-dependent oxidoreductases.[11][12] This enzymatic

reaction cleaves the tetrazolium ring, resulting in the formation of MTT formazan.[1] This

product is a crystalline, water-insoluble molecule with a deep purple color that accumulates

within the cell, often localizing to lipid droplets.[13] The intensity of this color is directly
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correlated with the metabolic activity and, by extension, the number of viable cells present.[5]

[11]
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Caption: Biochemical reduction of MTT within a viable cell.

Standard Protocol for the MTT Cell Viability Assay
The following protocol is a generalized, self-validating system. Specific incubation times and

cell densities must be optimized for each cell line and experimental condition.

A. Reagents and Materials

Cells: Adherent or suspension cells of interest.

Culture Medium: Appropriate for the cell line, with and without phenol red.
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MTT Reagent: 5 mg/mL solution of Thiazolyl Blue Tetrazolium Bromide in sterile phosphate-

buffered saline (PBS). Filter-sterilize and store protected from light at 4°C for short-term or

-20°C for long-term.[5][6]

Solubilization Solution: Common options include dimethyl sulfoxide (DMSO), acidified

isopropanol (e.g., 0.01 M HCl in isopropanol), or a solution of sodium dodecyl sulfate (SDS)

in HCl.[14]

Equipment: 96-well flat-bottom plates, multichannel pipette, CO2 incubator (37°C, 5% CO2),

microplate spectrophotometer (reader).

B. Experimental Workflow
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Day 1: Plate Setup

Day 2: Treatment

Day 3/4: MTT Assay

Readout

1. Seed Cells
(e.g., 10^4 - 10^5 cells/well)

in 100 µL medium

2. Incubate Overnight
(37°C, 5% CO2)

3. Add Test Compound
(various concentrations)

4. Incubate
(for desired exposure time, e.g., 24-48h)

5. Add MTT Reagent
(10 µL of 5 mg/mL stock)
Final conc. ~0.5 mg/mL

6. Incubate for 2-4 hours
(allow formazan formation)

7. Add Solubilization Solution
(100-150 µL DMSO or SDS-HCl)

8. Agitate Plate
(15 min on orbital shaker)

to dissolve crystals

9. Read Absorbance
at 570 nm

(Ref. wavelength ~620 nm)

Click to download full resolution via product page

Caption: Standard experimental workflow for the MTT assay.
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C. Step-by-Step Methodology

Cell Seeding: Plate cells in a 96-well plate at a pre-optimized density (e.g., 10,000 cells/well)

in 100 µL of culture medium.[14] Include control wells: "medium only" for background

absorbance and "untreated cells" for maximum viability. Incubate overnight to allow for cell

attachment.

Compound Treatment: Add various concentrations of the test compound to the appropriate

wells. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT stock solution to each well

(final concentration ~0.5 mg/mL).[15][16]

Rationale: This concentration is sufficient for reduction without being overly toxic to the

cells during the incubation period.

Formazan Formation: Incubate the plate for 2 to 4 hours at 37°C.[15][16] During this time,

viable cells will convert the yellow MTT into purple formazan crystals.

Rationale: This incubation period allows for sufficient accumulation of formazan for

detection. Shorter times may lack sensitivity, while longer times can lead to MTT toxicity.

Solubilization: Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well.[5]

Rationale: The formazan crystals are insoluble in aqueous medium. The organic solvent is

required to dissolve them, creating a homogenous colored solution suitable for

absorbance measurement. Acidified isopropanol was traditionally used, but DMSO is now

common.

Reading: Place the plate on an orbital shaker for 15 minutes to ensure all formazan is

dissolved.[5] Read the absorbance on a microplate spectrophotometer at a wavelength

between 500 and 600 nm (typically 570 nm).[5] A reference wavelength (e.g., 620-630 nm)

can be used to subtract background absorbance.[5][12]

Critical Analysis: Advantages, Limitations, and
Modern Alternatives
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While the MTT assay is a cornerstone of cell biology, it is crucial to understand its limitations.

The assay measures metabolic activity, which is often, but not always, a direct proxy for cell

viability.[17]
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Feature Description Causality & Field Insights

Advantages

Cost-Effective
Reagents are inexpensive and

widely available.

This makes it highly accessible

for routine screening and

academic labs.

High-Throughput

The 96-well format is easily

scalable for screening large

numbers of compounds.

Its simplicity and speed made

it a foundational tool in early

drug discovery.

Established

The protocol is well-

documented and has been

used for decades, providing a

vast body of comparative

literature.

Results can be easily

compared to historical data,

providing valuable context.

Disadvantages

Indirect Measurement

Measures metabolic activity,

not true cell count or

membrane integrity.

Conditions that alter

mitochondrial respiration (e.g.,

certain drugs, nutrient

starvation) without killing cells

can produce misleading

results.[18]

Compound Interference

Test compounds with reducing

properties or inherent color

can interfere with the assay.

[11]

Compounds like vitamin E or

certain plant extracts can

directly reduce MTT, leading to

a false-positive signal of cell

viability.[11] A compound-only

control is essential.

Toxicity

The MTT reagent itself can be

toxic to some cell lines,

especially during long

incubation periods.[2][19]

This can artificially lower the

viability reading, confounding

the results of the actual test

compound.

Solubilization Step Requires an extra step to

dissolve formazan crystals,

This step prevents multiplexing

with other assays and can be a
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which kills the cells and can

introduce pipetting errors.[20]

[21]

source of variability if crystals

are not fully dissolved or are

accidentally aspirated.[19]

Modern Alternatives: To address the limitations of the MTT assay, several alternatives have

been developed:

Water-Soluble Tetrazolium Salts (XTT, MTS, WST-1, CCK-8): These assays produce a

water-soluble formazan, eliminating the need for the final solubilization step.[20][21][22] This

simplifies the protocol and reduces potential errors.[20][21]

Resazurin (AlamarBlue) Assays: This blue dye is reduced by viable cells to the fluorescent

pink resorufin.[20][23] It is highly sensitive, non-toxic, and allows for kinetic monitoring as the

cells are not killed.[20]

ATP-Based Assays (e.g., CellTiter-Glo®): These luminescent assays measure the amount of

ATP, a direct indicator of metabolically active cells.[23][24] They are generally more sensitive

than colorimetric assays and have a wider dynamic range.[19][25]

Conclusion: The Enduring Legacy of MTT
The development of the MTT assay by Tim Mosmann was a transformative event in biological

research, providing a simple, rapid, and quantitative tool to assess cellular responses to a

myriad of stimuli. While newer assays have emerged that address some of its inherent

limitations, the MTT assay remains a widely used and valuable technique, particularly for initial

screenings and in laboratories where cost and simplicity are paramount. A thorough

understanding of its biochemical basis and its potential pitfalls is essential for its proper

application and the accurate interpretation of results, ensuring its continued legacy as a

workhorse of the modern biology lab.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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